Cas no 921784-29-4 (1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine)

• Product Name: 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine
• CAS No: 921784-29-4
• MF: C₂₅H₃₁NO₃
• MW: 393.518547296524
• CID: 6336341
• PubChem ID: 44016184
• Update Time: 2025-07-13

1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine
• F2205-0251
• AKOS024628730
• 921784-29-4
• [4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]phenyl]-(3,5-dimethylpiperidin-1-yl)methanone
• (4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)phenyl)(3,5-dimethylpiperidin-1-yl)methanone
• 1-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)-3,5-dimethylpiperidine

• Inchi： 1S/C25H31NO3/c1-17-12-18(2)15-26(14-17)24(27)20-10-8-19(9-11-20)16-28-22-7-5-6-21-13-25(3,4)29-23(21)22/h5-11,17-18H,12-16H2,1-4H3
• InChI Key： WFINBHCRKVDECB-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC1(C)C)OCC1C=CC(=CC=1)C(N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 393.23
• Monoisotopic Mass: 393.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 5.2

Additional information on 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine

Introduction to 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine and Its Significance in Modern Chemical Biology

The compound with the CAS number 921784-29-4, specifically 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including a benzoyl moiety and a piperidine ring, suggests a compound with versatile chemical properties that could be exploited for therapeutic purposes.

In recent years, the development of novel compounds with complex architectures has been a cornerstone of advancements in medicinal chemistry. The 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine structure exemplifies this trend, combining elements that are known to enhance binding affinity and metabolic stability. The benzofuran ring, in particular, is a privileged scaffold in drug design due to its ability to interact with biological targets in a manner that optimizes pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. The piperidine core is a common structural motif in central nervous system (CNS) drugs, known for its ability to cross the blood-brain barrier and exert effects on neurotransmitter systems. When combined with the benzoyl and benzofuran substituents, the compound may exhibit properties that make it suitable for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have highlighted the importance of molecular diversity in the search for new therapeutic agents. The 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine structure embodies this principle by incorporating multiple layers of complexity. This complexity can lead to unique interactions with biological targets, potentially offering advantages over simpler molecules in terms of efficacy and selectivity. Researchers are particularly interested in how the benzoyl group can influence binding affinity and how the piperidine ring can modulate pharmacokinetic properties.

The synthesis of this compound also presents an interesting challenge for organic chemists. The incorporation of the 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, but optimizing the synthetic route remains crucial for large-scale production.

In terms of biological activity, preliminary studies suggest that 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine may exhibit properties that make it useful as an intermediate in the synthesis of more potent therapeutic agents. The compound's ability to interact with various biological targets makes it a valuable building block for drug discovery programs aimed at treating a wide range of diseases.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict how 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5-dimethylpiperidine will interact with biological targets at the atomic level. These insights are crucial for designing experiments and optimizing drug candidates before they enter clinical trials. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the drug discovery process significantly.

Future directions for research on this compound include exploring its potential as a lead molecule for new drugs. By modifying specific functional groups or exploring analogs with similar structures but different substituents, 1-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)-3,5 -dimethylpiperidine could be optimized for enhanced potency or selectivity. Additionally, 921784 -29 -4 may find applications beyond drug development, such as in materials science or agrochemicals, where its unique chemical properties could be advantageous.

The broader implications of this research underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, scientists can unlock new possibilities for therapeutic intervention and technological innovation. The study of compounds like 1-(4-{(2, 22 -dimethy l - 23 -dihydro - 11 -benzofuran - 7 - y l )oxy m ethyl } benzoy l ) - 33 ,5 dim eth ylpiperid ine exemplifies how fundamental research can lead to practical applications that improve human health and quality of life.